Cas no 2098069-42-0 (1-isobutyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxamide)

• Product name: 1-isobutyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxamide
• CAS No: 2098069-42-0
• MF: C₉H₁₂F₃N₃O
• MW: 235.206292152405
• CID: 5725826
• PubChem ID: 121210633

1-isobutyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• starbld0015574
• AKOS026720709
• F2198-0146
• 2098069-42-0
• 1-isobutyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxamide

• Inchi： 1S/C9H12F3N3O/c1-5(2)4-15-6(8(13)16)3-7(14-15)9(10,11)12/h3,5H,4H2,1-2H3,(H2,13,16)
• InChI Key： GOPJNDSMZJSIMW-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(N)=O)N(CC(C)C)N=1)(F)F

Computed Properties

• Exact Mass: 235.09324650g/mol
• Monoisotopic Mass: 235.09324650g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.9Ų
• XLogP3: 1.6

Additional information on 1-isobutyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxamide

Comprehensive Overview of 1-isobutyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxamide (CAS No. 2098069-42-0)

The compound 1-isobutyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxamide (CAS No. 2098069-42-0) is a highly specialized pyrazole derivative that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. With its unique structural features, including an isobutyl group and a trifluoromethyl moiety, this molecule exhibits remarkable potential for various applications. Researchers and industry professionals are increasingly exploring its properties, driven by the growing demand for novel compounds in drug discovery and crop protection.

One of the key reasons for the rising interest in 1-isobutyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxamide is its versatility. The presence of the trifluoromethyl group enhances the molecule's metabolic stability and lipophilicity, making it a promising candidate for pharmaceutical development. Additionally, the pyrazole core is known for its ability to interact with biological targets, which is why it is frequently utilized in the design of enzyme inhibitors and receptor modulators. These characteristics align with current trends in precision medicine and targeted therapies.

In the agrochemical sector, 1-isobutyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxamide is being investigated for its potential as a pesticide intermediate. The trifluoromethyl group, in particular, is a common feature in many modern pesticides due to its ability to improve compound efficacy and environmental stability. As sustainability becomes a top priority in agriculture, the development of such advanced intermediates is critical for creating next-generation crop protection solutions with reduced ecological impact.

The synthesis of 1-isobutyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxamide involves multi-step organic reactions, often starting from readily available pyrazole precursors. Researchers have optimized various routes to achieve high yields and purity, which is essential for scaling up production. The compound's CAS No. 2098069-42-0 serves as a unique identifier in chemical databases, facilitating easier access to literature and regulatory information. This is particularly valuable for professionals conducting structure-activity relationship (SAR) studies or seeking patent protection for derivative compounds.

From a commercial perspective, the demand for 1-isobutyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxamide is expected to grow, especially in regions with robust pharmaceutical and agrochemical industries. Companies specializing in custom synthesis and contract research are actively offering this compound to meet the needs of clients engaged in innovative projects. Furthermore, its potential applications in biocatalysis and material science are being explored, highlighting its cross-disciplinary relevance.

In conclusion, 1-isobutyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxamide (CAS No. 2098069-42-0) represents a compelling example of how tailored molecular design can address contemporary challenges in science and industry. Its structural attributes, combined with its broad applicability, make it a compound worth watching in the coming years. As research continues to uncover new uses and optimizations, this molecule is poised to play a pivotal role in advancing both human health and agricultural productivity.